Cas no 61059-74-3 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-)

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)- structure
61059-74-3 structure
Product Name:5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-
CAS No:61059-74-3
MF:C13H9NO3
MW:227.215463399887
CID:1626598
PubChem ID:13207923
Update Time:2025-04-21

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-
    • 7-(hydroxymethyl)chromeno[2,3-b]pyridin-5-one
    • 7-(HYDROXYMETHYL)-5H-CHROMENO[2,3-B]PYRIDIN-5-ONE
    • 61059-74-3
    • DTXSID70527875
    • 7-(Hydroxymethyl)-5H-[1]benzopyrano[2,3-b]pyridin-5-one
    • Inchi: 1S/C13H9NO3/c15-7-8-3-4-11-10(6-8)12(16)9-2-1-5-14-13(9)17-11/h1-6,15H,7H2
    • InChI Key: FIZYJWOUHKZOSN-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CN=2)C(C2C=C(CO)C=CC1=2)=O

Computed Properties

  • Exact Mass: 227.05827
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42
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